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An In-depth Technical Guide to Octyl Isononanoate as a Cosmetic Emollient

Introduction
Octyl isononanoate, also known by its INCI name Ethylhexyl Isononanoate, is a versatile

ester that serves as a key functional ingredient in a wide array of cosmetic and personal care

products.[1] It is the reaction product of isononanoic acid and 2-ethylhexanol.[2][3] As a

lightweight emollient, it is prized for its ability to impart a non-greasy, smooth, and soft feel to

the skin.[4][5] Its unique branched-chain structure provides distinct sensory and functional

benefits, including excellent spreadability and the ability to reduce the tackiness of heavier oils

in a formulation.[2][6][7]

This technical guide provides a comprehensive overview of octyl isononanoate for

researchers, scientists, and formulation professionals. It covers its physicochemical properties,

mechanism of action, performance data, relevant experimental protocols for evaluation, and a

summary of its safety profile.

Physicochemical Properties
Octyl isononanoate is a clear, colorless liquid with a mild, characteristic fatty ester odor.[4][8]

Its key properties are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C₁₇H₃₄O₂ [4]

CAS Number 84878-30-8 / 71566-49-9 [4][8]

Molar Weight 266.45 g/mol [4]

Appearance Clear, colorless liquid [4][8]

Odor Mild, characteristic fatty odor [4][8]

Boiling Point ~294 °C to 304 °C [4][6]

Melting Point ~ -20 °C [4]

Flash Point 127 °C [8][9]

Density ~0.86 – 0.88 g/cm³ [4]

Solubility

Insoluble in water; Soluble in

oils, alcohols, mineral oil, and

vegetable oil.

[2][4]

Mechanism of Action as an Emollient
As an emollient, octyl isononanoate functions primarily at the surface of the stratum corneum.

Its branched chemical structure prevents tight packing of molecules, resulting in a low viscosity

and lightweight feel.[2][6] When applied to the skin, it forms a thin, semi-occlusive film that

helps to reduce transepidermal water loss (TEWL), thereby maintaining skin hydration. This

film smooths the skin's surface by filling in the spaces between desquamating corneocytes,

which enhances light reflection and imparts a softer, more supple appearance. Its non-greasy

nature is a key differentiator from heavier, more occlusive emollients.
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Fig. 1: Mechanism of skin surface enhancement by Octyl Isononanoate.

Performance Characteristics and Applications
Octyl isononanoate is valued for its multifunctional benefits in cosmetic formulations.[10] It

serves as an emollient, detackifying agent, and solvent.[2][7] Its ability to enhance the solubility

of active ingredients and UV filters makes it particularly useful in sun care products.[1][4]

Recommended Use Levels in Cosmetic Formulations:[11]
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Product Type
Recommended
Concentration (%)

Key Function(s)

Creams and Lotions 1 - 10%
Provides emollience and a

smooth after-feel.

Sunscreens 2 - 8%

Acts as a solvent for UV filters;

contributes to a non-greasy

feel.

Hair Care (Conditioners,

Serums)
1 - 5%

Imparts a silky, non-greasy feel

to hair; enhances shine.

Color Cosmetics (Foundations,

Lipsticks)
2 - 15%

Aids in pigment dispersion;

provides a smooth application.

Fragrance Formulations Up to 6% in concentrate
Serves as a carrier for

fragrance oils.

Experimental Protocols for Efficacy Evaluation
The performance of octyl isononanoate as an emollient can be substantiated through a

combination of sensory and instrumental analyses.

Protocol: Instrumental Measurement of Spreadability
This protocol uses the parallel-plate method to quantify the spreadability of an emollient, which

correlates with its ease of application and skin feel.[12]

Objective: To determine the spreadability of octyl isononanoate by measuring the diameter of

its spread under a constant weight over time.

Apparatus:

Two flat, smooth glass plates (e.g., 20 cm x 20 cm)[12]

Standardized weight (e.g., 125 g)[12]

Ruler or caliper
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Stopwatch

Analytical balance

Methodology:

Ensure glass plates are clean, dry, and on a level horizontal surface.[12]

Accurately weigh 1 g of the emollient ester and place it at the center of the bottom plate.[12]

Carefully place the top glass plate over the sample, ensuring it is centered.

Place the 125 g standardized weight on the center of the top plate and simultaneously start

the stopwatch.[12]

Record the diameter of the spread sample at specified time intervals (e.g., 1, 5, and 10

minutes).

Calculate the spread area (S) for each time point using the formula: S = πr².

The results can be plotted as spread area versus time to compare different emollients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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